3-Chloro-5-hexyl-3-methyldihydrofuran-2(3H)-one

• CAS No.: 76617-42-0
• Molecular Formula: C11H19ClO2
• Molecular Weight: 218.72 g/mol
• IUPAC Name: 3-chloro-5-hexyl-3-methyloxolan-2-one
• InChI: InChI=1S/C11H19ClO2/c1-3-4-5-6-7-9-8-11(2,12)10(13)14-9/h9H,3-8H2,1-2H3
• InChI Key: DEEWWKCLWPGBBC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1CC(C(=O)O1)(C)Cl

Description

3-Chloro-5-hexyl-3-methyldihydrofuran-2(3H)-one (CAS 76617-42-0) is a substituted dihydrofuranone derivative with the molecular formula C₁₁H₁₉ClO₂ and a molecular weight of 218.72 g/mol. Its structure consists of a dihydrofuran-2-one ring substituted with a chlorine atom at position 3, a methyl group at position 3, and a hexyl chain at position 5 . Its synthesis likely involves halogenation and alkylation steps, as seen in analogous compounds .

Comparison with Similar Compounds

3,3-Dichloro-5-pentyldihydrofuran-2(3H)-one (CAS 68039-30-5)

• Molecular Formula : C₁₀H₁₆Cl₂O₂
• Substituents : Two chlorine atoms at position 3 and a pentyl group at position 5.
• The shorter pentyl chain may reduce lipophilicity relative to the hexyl group .

3-Chloro-5-ethyl-3-phenylthiodihydrofuran-2(3H)-one

• Synthesis : Prepared via chlorination of 5-ethyl-3-(phenylthio)dihydrofuran-2(3H)-one using N-chlorosuccinimide .
• Substituents : A phenylthio (SPh) group at position 3 and an ethyl group at position 5.
• Key Differences: The sulfur atom introduces thioether functionality, which can alter redox properties and coordination chemistry.

cis-3-Chlorodihydro-5-phenylfuran-2(3H)-one (CAS 72406-93-0)

• Molecular Formula : C₁₀H₉ClO₂
• Substituents : Chlorine at position 3 and a phenyl group at position 5.
• Physical Properties : Density = 1.28 g/cm³, boiling point = 368.9°C .
• Key Differences : The aromatic phenyl group enables π-π interactions, which may enhance binding in biological systems. The absence of a hexyl chain reduces hydrophobicity .

(Z)-5-(3-Hexenyl)dihydrofuran-2(3H)-one (Gamma-Jasmolactone, CAS 63095-33-0)

• Molecular Formula : C₁₀H₁₆O₂
• Substituents : A (Z)-3-hexenyl group at position 5.
• Applications : Used in flavor and fragrance industries due to its lactonic structure and unsaturated side chain .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties/Applications
3-Chloro-5-hexyl-3-methyldihydrofuran-2(3H)-one	76617-42-0	C₁₁H₁₉ClO₂	3-Cl, 3-CH₃, 5-hexyl	218.72	Synthetic intermediate
3,3-Dichloro-5-pentyldihydrofuran-2(3H)-one	68039-30-5	C₁₀H₁₆Cl₂O₂	3,3-Cl₂, 5-pentyl	239.14	High electrophilicity
3-Chloro-5-ethyl-3-phenylthiodihydrofuran-2(3H)-one	-	C₁₂H₁₃ClOS	3-Cl, 3-SPh, 5-ethyl	240.75	Thioether-mediated reactivity
cis-3-Chlorodihydro-5-phenylfuran-2(3H)-one	72406-93-0	C₁₀H₉ClO₂	3-Cl, 5-Ph	196.63	High boiling point (368.9°C)
(Z)-5-(3-Hexenyl)dihydrofuran-2(3H)-one	63095-33-0	C₁₀H₁₆O₂	5-(Z)-3-hexenyl	168.24	Flavor/fragrance agent

Substituent Effects on Properties and Reactivity

• Chlorine vs. Dichloro Substitution: Dichloro analogs (e.g., CAS 68039-30-5) exhibit greater electron-withdrawing effects, enhancing reactivity in ring-opening reactions or nucleophilic attacks compared to mono-chloro derivatives .
• Shorter chains (e.g., pentyl or ethyl) may favor solubility in polar solvents .
• Aromatic vs. Aliphatic Substituents : Phenyl groups (e.g., CAS 72406-93-0) contribute to rigidity and π-stacking interactions, whereas aliphatic chains (e.g., hexyl) enhance flexibility and hydrophobicity .